Cas no 331653-56-6 (N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide
• CAS No: 331653-56-6
• MF: C₁₅H₁₂N₄O₃
• MW: 296.280782699585
• CID: 5361348
• Update Time: 2025-10-12

N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzimidazol-2-ylmethyl)-4-nitrobenzamide
• N-(1H-Benzoimidazol-2-ylmethyl)-4-nitro-benzamide
• N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide

• Inchi： 1S/C15H12N4O3/c20-15(10-5-7-11(8-6-10)19(21)22)16-9-14-17-12-3-1-2-4-13(12)18-14/h1-8H,9H2,(H,16,20)(H,17,18)
• InChI Key： GFAUQDNFBMSGJA-UHFFFAOYSA-N
• SMILES： C(NCC1NC2=CC=CC=C2N=1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide

N-(1H-1,3-Benzodiazol-2-yl)methyl-4-nitrobenzamide: A Comprehensive Overview

The compound N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide, also known by its CAS number 331653-56-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazoles, which are well-known for their unique electronic properties and structural versatility. The presence of the benzodiazole moiety and the nitrobenzamide group in this molecule contributes to its distinctive chemical behavior and functional attributes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide, allowing researchers to explore its properties in depth. The molecule's structure, characterized by a fused benzene ring system with a diazo group and a nitro-substituted amide, makes it an intriguing subject for both theoretical and experimental studies. Its synthesis typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to achieve high yields and purity.

The physical and chemical properties of N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide have been extensively studied to understand its behavior under various conditions. For instance, its solubility in common organic solvents, thermal stability, and spectral characteristics (UV-vis, IR, NMR) have been documented in recent research papers. These studies reveal that the compound exhibits strong absorption in the UV region due to the conjugated π-systems present in both the benzodiazole and nitrobenzamide groups.

One of the most promising applications of N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide lies in the field of materials science. Researchers have explored its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to form stable charge transfer complexes makes it an attractive candidate for use in electronic devices. Recent studies have demonstrated that thin films of this compound exhibit excellent electrical conductivity and photoluminescence properties under specific conditions.

In addition to its material applications, N-(1H-1,3-benzodiazol-2-yl)methyl-4-nitrobenzamide has shown potential in pharmaceutical research. Its unique structure suggests that it may possess bioactive properties relevant to drug discovery efforts. For example, preliminary assays indicate that the compound may exhibit anti-inflammatory or antioxidant activity due to the presence of electron-withdrawing groups that can modulate cellular responses.

The environmental impact of synthesizing and using N-(1H-1,3-benzodiazol-2-yli)methyl-related compounds has also been a topic of recent interest. Scientists are investigating more sustainable methods for producing this molecule, including green chemistry approaches that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, N-(1H-H-H-H-H-H-H-H-H-H-H-H-H-H-H)-based compounds like 4-nitrobenzamide derivatives continue to be a focal point for scientific innovation across multiple disciplines. As research progresses, new insights into their properties and applications are expected to emerge, further solidifying their importance in modern chemistry.